Cas no 1159208-89-5 (N-Chloromethyl Hydroxychloroquine Iodide)

N-Chloromethyl Hydroxychloroquine Iodide structure
1159208-89-5 structure
Product Name:N-Chloromethyl Hydroxychloroquine Iodide
CAS No:1159208-89-5
MF:C19H28Cl2N3O
MW:385.35112285614
CID:5063921
Update Time:2025-07-15

N-Chloromethyl Hydroxychloroquine Iodide Chemical and Physical Properties

Names and Identifiers

    • N-Chloromethyl Hydroxychloroquine Iodide (>90%)
    • N-Chloromethyl Hydroxychloroquine Iodide
    • Inchi: 1S/C19H28Cl2N3O/c1-3-24(14-20,11-12-25)10-4-5-15(2)23-18-8-9-22-19-13-16(21)6-7-17(18)19/h6-9,13,15,25H,3-5,10-12,14H2,1-2H3,(H,22,23)/q+1
    • InChI Key: XVCHUJBJUMAIBH-UHFFFAOYSA-N
    • SMILES: N(C1=CC=NC2C=C(Cl)C=CC1=2)C(C)CCC[N+](CCl)(CC)CCO

N-Chloromethyl Hydroxychloroquine Iodide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C602206-10mg
N-Chloromethyl Hydroxychloroquine Iodide (>90%)
1159208-89-5
10mg
$ 178.00 2023-09-08
TRC
C602206-50mg
N-Chloromethyl Hydroxychloroquine Iodide (>90%)
1159208-89-5
50mg
$ 747.00 2023-09-08
TRC
C602206-100mg
N-Chloromethyl Hydroxychloroquine Iodide (>90%)
1159208-89-5
100mg
$ 1418.00 2023-09-08

N-Chloromethyl Hydroxychloroquine Iodide Related Literature

Additional information on N-Chloromethyl Hydroxychloroquine Iodide

N-Chloromethyl Hydroxychloroquine Iodide (CAS No. 1159208-89-5): A Comprehensive Overview

N-Chloromethyl Hydroxychloroquine Iodide (CAS No. 1159208-89-5) is a derivative of hydroxychloroquine, a well-known antimalarial and immunomodulatory agent. This compound has garnered significant attention in recent years due to its potential applications in various therapeutic areas, particularly in the context of infectious diseases and autoimmune disorders. The chemical structure of N-Chloromethyl Hydroxychloroquine Iodide includes a chloromethyl group and an iodine atom, which confer unique properties that enhance its biological activity and pharmacological profile.

The synthesis of N-Chloromethyl Hydroxychloroquine Iodide involves a series of chemical reactions that modify the parent compound, hydroxychloroquine. The introduction of the chloromethyl and iodine groups is crucial for enhancing the compound's solubility, stability, and bioavailability. These modifications also influence the compound's interaction with cellular targets, potentially leading to improved therapeutic outcomes.

Recent studies have explored the potential of N-Chloromethyl Hydroxychloroquine Iodide in treating various conditions. One notable area of research is its use in the treatment of malaria. While traditional antimalarials like hydroxychloroquine have been effective, resistance to these drugs has emerged, necessitating the development of new derivatives with enhanced efficacy. Preliminary data suggest that N-Chloromethyl Hydroxychloroquine Iodide may exhibit improved activity against resistant strains of Plasmodium falciparum, the parasite responsible for the most severe form of malaria.

In addition to its antimalarial properties, N-Chloromethyl Hydroxychloroquine Iodide has shown promise in the treatment of autoimmune disorders such as rheumatoid arthritis and lupus. These conditions are characterized by chronic inflammation and immune system dysregulation. The immunomodulatory effects of N-Chloromethyl Hydroxychloroquine Iodide may help to reduce inflammation and modulate immune responses, providing relief to patients suffering from these debilitating conditions.

Clinical trials are currently underway to evaluate the safety and efficacy of N-Chloromethyl Hydroxychloroquine Iodide. Early results from phase I trials have demonstrated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for further investigation in larger patient populations.

The pharmacokinetic properties of N-Chloromethyl Hydroxychloroquine Iodide have also been studied extensively. Research indicates that the compound has a favorable absorption profile, with good bioavailability following oral administration. The presence of the chloromethyl and iodine groups may contribute to enhanced tissue distribution and prolonged retention time, which could be beneficial for maintaining therapeutic concentrations over extended periods.

In terms of mechanism of action, N-Chloromethyl Hydroxychloroquine Iodide is believed to exert its effects through multiple pathways. It can interfere with lysosomal function, inhibit cytokine production, and modulate autophagy processes. These mechanisms collectively contribute to its antimalarial and immunomodulatory activities. Additionally, the compound may have antiviral properties, as suggested by preliminary studies on its efficacy against certain viral infections.

The potential applications of N-Chloromethyl Hydroxychloroquine Iodide extend beyond traditional therapeutic areas. Recent research has explored its use in cancer therapy, particularly in combination with other anticancer agents. The ability to modulate immune responses and inhibit tumor growth makes it an attractive candidate for further investigation in this field.

In conclusion, N-Chloromethyl Hydroxychloroquine Iodide (CAS No. 1159208-89-5) represents a promising derivative of hydroxychloroquine with a wide range of potential applications. Its unique chemical structure and pharmacological properties make it a valuable candidate for further research and development in various therapeutic areas. As clinical trials continue to advance our understanding of this compound, it holds significant promise for improving patient outcomes in multiple disease settings.

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